![molecular formula C10H15BrN6 B296025 4-(bromomethyl)-6-(3,5,5-trimethyl-4,5-dihydro-1H-pyrazol-1-yl)-1,3,5-triazin-2-amine](/img/structure/B296025.png)
4-(bromomethyl)-6-(3,5,5-trimethyl-4,5-dihydro-1H-pyrazol-1-yl)-1,3,5-triazin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(bromomethyl)-6-(3,5,5-trimethyl-4,5-dihydro-1H-pyrazol-1-yl)-1,3,5-triazin-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 4-(bromomethyl)-6-(3,5,5-trimethyl-4,5-dihydro-1H-pyrazol-1-yl)-1,3,5-triazin-2-amine is not fully understood. However, it is believed to work by disrupting the DNA synthesis process in cells, leading to cell death. It has also been suggested that this compound may inhibit certain enzymes involved in cell growth and division.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been found to exhibit antioxidant activity, which may help protect cells from oxidative stress. Additionally, it has been shown to have anti-inflammatory properties, which may make it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(bromomethyl)-6-(3,5,5-trimethyl-4,5-dihydro-1H-pyrazol-1-yl)-1,3,5-triazin-2-amine in lab experiments is its ability to selectively target certain cells or enzymes. This makes it a useful tool for studying specific biological processes. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research involving 4-(bromomethyl)-6-(3,5,5-trimethyl-4,5-dihydro-1H-pyrazol-1-yl)-1,3,5-triazin-2-amine. One area of interest is the development of new antibiotics based on this compound. Additionally, further investigation into its potential as a cancer treatment is warranted. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of medicine.
Synthesis Methods
The synthesis of 4-(bromomethyl)-6-(3,5,5-trimethyl-4,5-dihydro-1H-pyrazol-1-yl)-1,3,5-triazin-2-amine involves the reaction of 2-amino-4,6-dichloro-1,3,5-triazine with 3,5,5-trimethyl-4,5-dihydro-1H-pyrazole-1-carboxaldehyde in the presence of sodium hydroxide and bromine. The resulting product is then purified through column chromatography.
Scientific Research Applications
The potential therapeutic applications of 4-(bromomethyl)-6-(3,5,5-trimethyl-4,5-dihydro-1H-pyrazol-1-yl)-1,3,5-triazin-2-amine have been explored in various scientific studies. This compound has been found to exhibit antimicrobial activity against a range of bacteria and fungi, making it a potential candidate for the development of new antibiotics. Additionally, it has shown promising results in the treatment of cancer, as it has been found to inhibit the growth of cancer cells.
Properties
Molecular Formula |
C10H15BrN6 |
---|---|
Molecular Weight |
299.17 g/mol |
IUPAC Name |
4-(bromomethyl)-6-(3,5,5-trimethyl-4H-pyrazol-1-yl)-1,3,5-triazin-2-amine |
InChI |
InChI=1S/C10H15BrN6/c1-6-4-10(2,3)17(16-6)9-14-7(5-11)13-8(12)15-9/h4-5H2,1-3H3,(H2,12,13,14,15) |
InChI Key |
RWPOJZGGDICCEL-UHFFFAOYSA-N |
SMILES |
CC1=NN(C(C1)(C)C)C2=NC(=NC(=N2)CBr)N |
Canonical SMILES |
CC1=NN(C(C1)(C)C)C2=NC(=NC(=N2)N)CBr |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.